Cas no 121825-89-6 (Carbamic acid,methyl(4-methylphenyl)-, methyl ester (9CI))

• Product Name: Carbamic acid,methyl(4-methylphenyl)-, methyl ester (9CI)
• CAS No: 121825-89-6
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 104645
• PubChem ID: 11843742
• Update Time: 2025-04-18

Carbamic acid,methyl(4-methylphenyl)-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,methyl(4-methylphenyl)-, methyl ester (9CI)
• Carbamic acid, methyl(4-methylphenyl)-, methyl ester (9CI)
• SCHEMBL15161225
• Methyl N-methyl-N-(4-methylphenyl)carbamate
• 121825-89-6

• Inchi： 1S/C10H13NO2/c1-8-4-6-9(7-5-8)11(2)10(12)13-3/h4-7H,1-3H3
• InChI Key： YZRYMDAKNSTDTI-UHFFFAOYSA-N
• SMILES： O(C)C(N(C)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• PSA: 29.54